Cas no 1072944-59-2 (8-Bromo-6-methyl-3-nitroimidazo1,2-apyridine)

• Product Name: 8-Bromo-6-methyl-3-nitroimidazo1,2-apyridine
• CAS No: 1072944-59-2
• MF: C₈H₆BrN₃O₂
• MW: 256.056140422821
• MDL: MFCD11504901
• CID: 857485
• PubChem ID: 46739134
• Update Time: 2025-06-13

8-Bromo-6-methyl-3-nitroimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-6-methyl-3-nitroimidazo[1,2-a]pyridine
• I02-3105
• XSB94459
• BS-23458
• AKOS015834441
• MFCD11504901
• 1072944-59-2
• CS-0440483
• DTXSID00674765
• 8-Bromo-6-methyl-3-nitroimidazo1,2-apyridine

• MDL： MFCD11504901
• Inchi： 1S/C8H6BrN3O2/c1-5-2-6(9)8-10-3-7(12(13)14)11(8)4-5/h2-4H,1H3
• InChI Key： HSSOUVZEUPLNKU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CN2C(=CN=C21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 254.96400
• Monoisotopic Mass: 254.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.87±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),
• PSA: 63.12000
• LogP: 2.83660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 8-Bromo-6-methyl-3-nitroimidazo1,2-apyridine

Comprehensive Overview of 8-Bromo-6-methyl-3-nitroimidazo[1,2-a]pyridine (CAS No. 1072944-59-2)

8-Bromo-6-methyl-3-nitroimidazo[1,2-a]pyridine (CAS No. 1072944-59-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazopyridine family, which is known for its diverse biological activities. The presence of bromine and nitro functional groups in its structure makes it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for imidazopyridine derivatives has surged, driven by their role in targeting various diseases. The 8-Bromo-6-methyl-3-nitroimidazo[1,2-a]pyridine structure is often explored for its ability to modulate enzyme activity, making it a hotspot in medicinal chemistry. Its CAS number 1072944-59-2 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. Additionally, the compound's stability and reactivity under different conditions have been subjects of extensive studies, contributing to its growing popularity.

One of the trending topics in the field of organic synthesis is the optimization of reaction pathways for nitroimidazole derivatives. 8-Bromo-6-methyl-3-nitroimidazo[1,2-a]pyridine serves as a key building block in such reactions, enabling the creation of novel compounds with enhanced efficacy. Its brominated and nitrated features are particularly advantageous for cross-coupling reactions, which are widely used in the development of pharmaceuticals. This aligns with the current focus on sustainable and efficient synthetic methods, a topic frequently discussed in green chemistry forums.

The compound's potential in cancer research is another area of interest. Studies have shown that imidazopyridine scaffolds can interact with specific protein targets involved in cell proliferation. As a result, 8-Bromo-6-methyl-3-nitroimidazo[1,2-a]pyridine is being investigated for its role in designing next-generation therapeutics. Its CAS No. 1072944-59-2 is often cited in patents and research papers, highlighting its importance in drug development pipelines.

From an industrial perspective, the scalability of synthesizing 8-Bromo-6-methyl-3-nitroimidazo[1,2-a]pyridine is a critical factor. Manufacturers are investing in advanced techniques to ensure high purity and yield, meeting the demands of pharmaceutical companies. The compound's nitro group and bromine atom provide multiple sites for further functionalization, making it a versatile candidate for custom synthesis projects. This adaptability is crucial in addressing the evolving needs of the life sciences sector.

In conclusion, 8-Bromo-6-methyl-3-nitroimidazo[1,2-a]pyridine (CAS No. 1072944-59-2) stands out as a pivotal compound in modern chemistry. Its applications span across drug discovery, agrochemicals, and material science, making it a subject of continuous exploration. As research progresses, this compound is expected to play an even more significant role in addressing global health and environmental challenges.